Cas no 2171430-25-2 (2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid
• CAS No: 2171430-25-2
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5783370
• PubChem ID: 165569777
• Update Time: 2025-06-09

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]piperidin-2-yl]acetic acid
• EN300-1580150
• 2171430-25-2
• 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid

• Inchi： 1S/C28H32N2O5/c31-26(32)16-18-8-5-6-15-30(18)27(33)23-13-7-14-25(23)29-28(34)35-17-24-21-11-3-1-9-19(21)20-10-2-4-12-22(20)24/h1-4,9-12,18,23-25H,5-8,13-17H2,(H,29,34)(H,31,32)/t18-,23?,25?/m1/s1
• InChI Key： DARKWODJDAZTSQ-HYCNBMAASA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid

Comprehensive Overview of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid (CAS No. 2171430-25-2)

The compound 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid (CAS No. 2171430-25-2) is a sophisticated peptide derivative widely utilized in pharmaceutical research and drug development. Its unique structure, featuring a cyclopentane core and a piperidine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role as a Fmoc-protected amino acid, which is critical for solid-phase peptide synthesis (SPPS) methodologies.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and personalized medicine. This compound's chiral purity (denoted by the 2R configuration) ensures high selectivity in reactions, addressing the growing need for enantiomerically pure intermediates. Its CAS No. 2171430-25-2 is frequently searched in academic and industrial databases, reflecting its relevance in proteomics and structure-activity relationship (SAR) studies.

The Fmoc group in this molecule serves as a temporary protecting group for the amino functionality, a technique pivotal in modern peptide chemistry. This aligns with current trends in green chemistry, where researchers prioritize mild deprotection conditions to minimize side reactions. Additionally, its carboxylic acid terminus allows for further functionalization, making it adaptable to click chemistry and bioconjugation strategies—topics frequently queried in AI-driven literature searches.

From a drug discovery perspective, this compound's piperidine-2-ylacetic acid segment is noteworthy. Piperidine scaffolds are prevalent in CNS-targeting therapeutics, including neuromodulators and GPCR ligands. Its inclusion in libraries for high-throughput screening (HTS) underscores its potential to yield novel lead compounds. The cyclopentanecarbonyl unit further enhances conformational rigidity, a property leveraged in designing peptidomimetics with improved metabolic stability.

Analytical challenges associated with this compound, such as HPLC purification and mass spectrometry characterization, are common discussion points in online forums. Optimizing its synthetic yield while maintaining optical purity remains a focus for process chemists. Recent publications highlight its use in macrocyclization strategies, a hot topic in peptide-based drug design to enhance oral bioavailability.

In summary, 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid (CAS No. 2171430-25-2) exemplifies the intersection of cutting-edge synthetic chemistry and therapeutic innovation. Its multifaceted applications—from peptide engineering to small-molecule drug development—position it as a critical tool in addressing contemporary challenges in precision medicine and biopharmaceuticals.